Cas no 2228524-29-4 (4-1-(2-cyclopropylphenyl)ethylpiperidine)

• Product Name: 4-1-(2-cyclopropylphenyl)ethylpiperidine
• CAS No: 2228524-29-4
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 5897168
• PubChem ID: 165695200
• Update Time: 2025-05-21

4-1-(2-cyclopropylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-cyclopropylphenyl)ethylpiperidine
• 2228524-29-4
• 4-[1-(2-cyclopropylphenyl)ethyl]piperidine
• EN300-1739760

• Inchi： 1S/C16H23N/c1-12(13-8-10-17-11-9-13)15-4-2-3-5-16(15)14-6-7-14/h2-5,12-14,17H,6-11H2,1H3
• InChI Key： WAHHGAIKUMVPKT-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CC=CC=C1C1CC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(2-cyclopropylphenyl)ethylpiperidine

Comprehensive Analysis of 4-1-(2-cyclopropylphenyl)ethylpiperidine (CAS No. 2228524-29-4): Structure, Applications, and Research Insights

The compound 4-1-(2-cyclopropylphenyl)ethylpiperidine (CAS No. 2228524-29-4) is a structurally unique piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a cyclopropylphenyl moiety with an ethylpiperidine backbone, offering versatile reactivity and potential biological activity. This article delves into its synthesis, properties, and emerging applications, addressing key questions such as "What is the role of piperidine derivatives in drug discovery?" and "How does cyclopropane enhance molecular stability?"—topics frequently searched in scientific databases.

From a structural perspective, 4-1-(2-cyclopropylphenyl)ethylpiperidine features a piperidine ring substituted at the 4-position with a 1-(2-cyclopropylphenyl)ethyl group. The cyclopropyl ring’s angle strain contributes to the compound’s conformational rigidity, a property exploited in medicinal chemistry to improve target binding affinity. Researchers often query "synthetic routes for cyclopropane-containing compounds" or "piperidine-based scaffolds in CNS drugs," reflecting the compound’s relevance in designing central nervous system (CNS) therapeutics.

In drug development, 4-1-(2-cyclopropylphenyl)ethylpiperidine serves as a precursor or intermediate for neuroactive compounds. Its lipophilic nature, attributed to the phenyl and cyclopropyl groups, enhances blood-brain barrier permeability—a critical factor for CNS-targeted molecules. Recent publications highlight its potential in modulating dopamine or serotonin receptors, aligning with trending searches like "piperidine derivatives for neurodegenerative diseases."

Synthetic methodologies for CAS No. 2228524-29-4 often involve Pd-catalyzed cross-coupling or reductive amination techniques. Optimizing yield and purity remains a focus, as evidenced by queries such as "scale-up strategies for N-alkylpiperidines." Green chemistry principles are increasingly applied, addressing concerns about "sustainable synthesis of heterocycles."

Beyond pharmaceuticals, 4-1-(2-cyclopropylphenyl)ethylpiperidine finds utility in material science, particularly in designing liquid crystals or coordination polymers. Its aromatic and aliphatic hybrid structure enables tunable electronic properties, resonating with searches like "piperidine-based functional materials."

In conclusion, 4-1-(2-cyclopropylphenyl)ethylpiperidine exemplifies the intersection of structural ingenuity and multidisciplinary application. As research advances, its role in addressing challenges like "blood-brain barrier penetration" or "selective receptor modulation" will likely expand, solidifying its importance in modern chemistry.